Cas no 1249877-56-2 ({6-(difluoromethoxy)-2H-1,3-benzodioxol-5-ylmethyl}(methyl)amine)

• Product Name: {6-(difluoromethoxy)-2H-1,3-benzodioxol-5-ylmethyl}(methyl)amine
• CAS No: 1249877-56-2
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• MDL: MFCD16061332
• CID: 4581387
• PubChem ID: 54594968
• Update Time: 2025-11-02

{6-(difluoromethoxy)-2H-1,3-benzodioxol-5-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {[6-(difluoromethoxy)-2H-1,3-benzodioxol-5-yl]methyl}(methyl)amine
• 1,3-Benzodioxole-5-methanamine, 6-(difluoromethoxy)-N-methyl-
• {6-(difluoromethoxy)-2H-1,3-benzodioxol-5-ylmethyl}(methyl)amine

• MDL： MFCD16061332
• Inchi： 1S/C10H11F2NO3/c1-13-4-6-2-8-9(15-5-14-8)3-7(6)16-10(11)12/h2-3,10,13H,4-5H2,1H3
• InChI Key： IVZGRRPYQYXFDD-UHFFFAOYSA-N
• SMILES： O1C2=CC(OC(F)F)=C(CNC)C=C2OC1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 267.9±35.0 °C at 760 mmHg
• Flash Point: 115.8±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

{6-(difluoromethoxy)-2H-1,3-benzodioxol-5-ylmethyl}(methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on {6-(difluoromethoxy)-2H-1,3-benzodioxol-5-ylmethyl}(methyl)amine

Comprehensive Overview of 6-(difluoromethoxy)-2H-1,3-benzodioxol-5-ylmethyl(methyl)amine (CAS No. 1249877-56-2)

The compound 6-(difluoromethoxy)-2H-1,3-benzodioxol-5-ylmethyl(methyl)amine (CAS No. 1249877-56-2) is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its difluoromethoxy and benzodioxole functional groups contribute to its potential applications in drug discovery and material science. Researchers are particularly intrigued by its bioactive properties, which may offer novel therapeutic pathways for addressing modern health challenges.

In recent years, the demand for fluorinated compounds like 6-(difluoromethoxy)-2H-1,3-benzodioxol-5-ylmethyl(methyl)amine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and targeted drug delivery systems, topics frequently searched in scientific databases and AI-driven platforms. The compound's structural versatility makes it a candidate for modulating enzyme activity or receptor interactions, a hot topic in neuropharmacology and oncology research.

From a synthetic chemistry perspective, the incorporation of difluoromethoxy groups into aromatic systems, as seen in this compound, is a strategic approach to improve lipophilicity and blood-brain barrier permeability. These properties are critical for developing CNS-active drugs, a field where users often search for "fluorine in drug design" or "benzodioxole derivatives." The compound's methylamine moiety further enhances its potential as a building block for small-molecule inhibitors, a trending topic in drug discovery forums.

Environmental and green chemistry considerations also play a role in the compound's appeal. With increasing searches for sustainable synthesis methods, researchers are exploring eco-friendly routes to produce 6-(difluoromethoxy)-2H-1,3-benzodioxol-5-ylmethyl(methyl)amine. Its potential low toxicity profile and biodegradability align with the global push toward safer chemicals, a frequently discussed topic in regulatory and industrial circles.

In agrochemical applications, the benzodioxole scaffold is known for its pesticidal and herbicidal activities. This has led to queries about "benzodioxole derivatives in crop protection" and "fluorinated agrochemicals." The compound's difluoromethoxy group could enhance its pest resistance properties, making it relevant to integrated pest management strategies, a hot-button issue in sustainable agriculture.

Analytical characterization of CAS No. 1249877-56-2 involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are frequently searched by quality control professionals and synthetic chemists. The compound's chromatographic behavior and spectral fingerprints are essential data points for ensuring reproducibility in research—a key concern in academic and industrial labs.

Future directions for 6-(difluoromethoxy)-2H-1,3-benzodioxol-5-ylmethyl(methyl)amine may include structure-activity relationship (SAR) studies to optimize its pharmacological profile. Given the rise of AI-assisted drug design, this compound could serve as a valuable training dataset for predictive algorithms, a niche but rapidly growing search trend among computational chemists.